Cas no 1391051-92-5 (Valdecoxib Sulfonyl Chloride-13C2,15N)

• Product Name: Valdecoxib Sulfonyl Chloride-13C2,15N
• CAS No: 1391051-92-5
• MF: C₁₆H₁₂ClNO₃S
• MW: 333.789381980896
• CID: 4553777
• Update Time: 2025-06-10

Valdecoxib Sulfonyl Chloride-13C2,15N Chemical and Physical Properties

Names and Identifiers

• Valdecoxib Sulfonyl Chloride-13C2,15N
• 4-(5-Methyl-3-phenyl-4-isoxazolyl)benzenesulfonyl Chloride-13C2,15N
• Valdecoxib IMpurity F-13C2,15N

• Inchi： 1S/C16H12ClNO3S/c1-11-15(12-7-9-14(10-8-12)22(17,19)20)16(18-21-11)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： NVKQPOHDVWNXRP-UHFFFAOYSA-N
• SMILES： c1c(-c2c(-c3ccccc3)noc2C)ccc(S(=O)(=O)Cl)c1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on Valdecoxib Sulfonyl Chloride-13C2,15N

Comprehensive Analysis of Valdecoxib Sulfonyl Chloride-13C2,15N (CAS 1391051-92-5): Applications and Research Insights

In the realm of isotopic labeling and pharmaceutical research, Valdecoxib Sulfonyl Chloride-13C2,15N (CAS 1391051-92-5) has emerged as a critical compound for advanced metabolic studies and drug development. This 13C2,15N-labeled derivative of valdecoxib sulfonyl chloride is specifically designed to enhance traceability in mass spectrometry and NMR analyses, addressing growing demands for precision in pharmacokinetics and biomarker discovery. The integration of stable isotopes like carbon-13 and nitrogen-15 enables researchers to overcome challenges in distinguishing endogenous compounds from administered drugs—a hot topic in personalized medicine and AI-driven drug design.

The compound’s unique structure, featuring a sulfonyl chloride moiety, facilitates its role as an intermediate in synthesizing labeled analogs of valdecoxib, a COX-2 inhibitor previously studied for inflammatory conditions. Recent trends in Google Scholar and PubMed searches reveal heightened interest in isotopic applications for drug repurposing and toxicology screening, areas where Valdecoxib Sulfonyl Chloride-13C2,15N excels due to its high isotopic purity (>98%) and compatibility with LC-MS/MS platforms. Researchers also frequently inquire about its stability under various pH conditions—a key consideration for in vitro assay optimization.

From a technical perspective, the synthesis of CAS 1391051-92-5 involves meticulous control of isotopic incorporation to ensure minimal deviation in molecular weight (Δm = +3 Da), which is crucial for avoiding interference in high-resolution mass spectrometry. This precision aligns with industry demands for QC-compliant reference standards, particularly in FDA-submitted studies. Notably, forums like ResearchGate highlight discussions on its utility in deuterium exchange experiments, further expanding its relevance in proteomics and structural elucidation workflows.

Beyond laboratory applications, the compound’s role in environmental fate studies has gained traction, as regulatory agencies emphasize API degradation profiling. Its isotopic signature allows differentiation between natural and synthetic sources in wastewater analyses—an emerging focus for green chemistry initiatives. This dual applicability in both human health and environmental science positions Valdecoxib Sulfonyl Chloride-13C2,15N as a versatile tool for multidisciplinary research.

Future directions may explore its potential in AI-assisted metabolite prediction, where labeled compounds train machine learning models to identify unknown drug derivatives. As precision medicine evolves, the demand for such isotopically tagged reagents will likely surge, reinforcing the importance of CAS 1391051-92-5 in next-generation pharmacovigilance systems. Current best practices recommend storage at -20°C under inert gas to preserve its reactive sulfonyl chloride group—a detail often queried in chemical supplier FAQs.